sodium 5-hydroxyheptanoate
Overview
Description
Sodium 5-hydroxyheptanoate is a chemical compound with the CAS Number: 59239-94-0 . It has a molecular weight of 168.17 .
Molecular Structure Analysis
The InChI code for sodium 5-hydroxyheptanoate is1S/C7H14O3.Na/c1-2-6(8)4-3-5-7(9)10;/h6,8H,2-5H2,1H3,(H,9,10);/q;+1/p-1 . This indicates that the compound consists of a seven-carbon chain (heptanoate) with a hydroxy (OH) group attached to the fifth carbon and a sodium ion .
properties
| { "Design of the Synthesis Pathway": "The synthesis of sodium 5-hydroxyheptanoate can be achieved through the reaction of heptanoic acid with sodium hydroxide and hydrogen peroxide.", "Starting Materials": [ "Heptanoic acid", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Add heptanoic acid to a reaction flask", "Slowly add sodium hydroxide to the reaction flask while stirring", "Add hydrogen peroxide to the reaction flask", "Heat the reaction mixture to 80-90°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Acidify the reaction mixture with hydrochloric acid", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer and evaporate the solvent to obtain sodium 5-hydroxyheptanoate as a white solid" ] } | |
CAS RN |
59239-94-0 |
Product Name |
sodium 5-hydroxyheptanoate |
Molecular Formula |
C7H13NaO3 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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